Cas no 866137-96-4 (2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one)

• Product Name: 2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
• CAS No: 866137-96-4
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5711597
• PubChem ID: 135406797
• Update Time: 2023-10-15

2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
• 2-(4-keto-6-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
• 8W-0313
• BDBM43803
• 2-(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)-1,2,4,5,6,7-hexahydro-3H-indazol-3-one
• cid_3762210
• 866137-96-4
• SMR000168938
• MLS000549355
• AKOS005102553
• SR-01000309431-1
• SR-01000309431
• 2-(4-oxo-6-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
• CHEMBL1546307
• 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
• MLS-0093748.0001
• 2-(4-oxidanylidene-6-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
• 3H-Indazol-3-one, 2-(1,6-dihydro-6-oxo-4-propyl-2-pyrimidinyl)-1,2,4,5,6,7-hexahydro-
• 2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one

• Inchi： 1S/C14H18N4O2/c1-2-5-9-8-12(19)16-14(15-9)18-13(20)10-6-3-4-7-11(10)17-18/h8,17H,2-7H2,1H3,(H,15,16,19)
• InChI Key： QRMVKLMHBMTFKF-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2NN1C1=NC(=CC(N1)=O)CCC

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 429.7±28.0 °C(Predicted)
• pka: 8.55±0.50(Predicted)